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Compound of Interest

Compound Name: 3-Isobutylaniline

Cat. No.: B1602854

Essential Safety and Handling Guide for 3-

Isobutylaniline
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and
disposal of 3-Isobutylaniline (CAS No. 131826-11-4). The following procedures are designed
to ensure the safety of laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Isobutylaniline is classified as a hazardous substance. Inhalation, ingestion, or skin contact
can be harmful.[1][2] Adherence to the following PPE guidelines is mandatory to prevent

exposure.

Table 1: GHS Hazard Classifications for 3-Isobutylaniline
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]

Table 2: Required Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Inspect for tears or holes

before use.

Prevents skin contact and

absorption.[3]

Eye Protection

Chemical splash goggles.

Protects eyes from splashes

and vapors.[3]

Skin and Body Protection

Lab coat or chemical-resistant

apron.

Protects skin and personal

clothing from contamination.[4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1] If ventilation is inadequate,
a NIOSH-approved respirator
with organic vapor cartridges is

required.

Minimizes inhalation of harmful

vapors.[1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to maintaining the chemical's integrity and
preventing accidental exposure.

Operational Plan for Handling:
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e Preparation: Before handling, ensure all required PPE is donned correctly. Work should be
conducted in a designated area, preferably within a chemical fume hood.

» Dispensing: Avoid raising dust or creating aerosols. Use a scoop or spatula for solid forms.
For liquids, pour carefully to avoid splashing.

» Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Clean all
equipment and the work area to prevent cross-contamination.

Storage Requirements:
» Store in a tightly sealed, properly labeled container.[5]
o Keep in a cool, dry, and dark place.[5]

o Recommended storage temperature is between 2-8°C under an inert atmosphere (e.g.,
nitrogen or argon).[6][7]

o Store away from incompatible materials such as strong oxidizing agents.

Table 3: Physical and Chemical Properties of 3-Isobutylaniline

Property Value

Molecular Formula C10H15N]6]

Molecular Weight 149.23 g/mol [8]

Boiling Point 245.7 £ 9.0 °C (Predicted)[6]
Density 0.944 £ 0.06 g/cm? (Predicted)[6]

Note: Occupational Exposure Limits (OELSs) for 3-Isobutylaniline have not been established.
As a reference, the OSHA PEL for aniline is 5 ppm over an 8-hour workshift, and the ACGIH
TLV is 2 ppm over an 8-hour workshift.[9] It is recommended to handle 3-Isobutylaniline with
engineering controls and PPE sufficient to minimize exposure to the lowest feasible level.

First Aid and Emergency Procedures
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Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures for 3-Isobutylaniline Exposure

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[9]

Immediately remove contaminated clothing.
) Flush the affected skin with copious amounts of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[9]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[9]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[10]

Spill and Disposal Plan

A clear and practiced spill response and disposal plan is essential for safety and environmental
protection.

Spill Response Protocol

o Evacuate: Immediately evacuate the area of the spill, except for personnel involved in the
cleanup.

o Ventilate: Increase ventilation in the area, if safe to do so.

o Contain: For liquid spills, create a dike around the spill using an inert absorbent material
(e.g., vermiculite, sand, or commercial sorbent pads).
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e Absorb: Carefully cover the spill with the absorbent material, working from the outside in to
prevent spreading.

o Collect: Once the material is fully absorbed, use non-sparking tools to collect the absorbed
material and place it into a labeled, sealable container for hazardous waste.

o Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.

o Report: Report the spill to the appropriate environmental health and safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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